Euojaponine D

• CAS: 128397-44-4
• Molecular Formula: C41H47NO17
• Molecular Weight: 825.8 g/mol
• InChI: InChI=1S/C41H47NO17/c1-20-15-16-27-26(14-11-17-42-27)37(50)53-18-38(6)28-29(54-22(3)44)33(56-24(5)46)40(19-52-21(2)43)34(58-36(49)25-12-9-8-10-13-25)30(55-23(4)45)32(57-35(20)48)39(7,51)41(40,59-38)31(28)47/h8-14,17,20,28-34,47,51H,15-16,18-19H2,1-7H3
• InChIKey: ZJRDCQWLAILQHR-UHFFFAOYSA-N

Euojaponine D: Wilfordic Acid Sesquiterpene Alkaloid

Euojaponine D (冬青卫矛碱 D) is a polyester-type sesquiterpene pyridine alkaloid first isolated from the root bark of Euonymus japonica Thunb. (Celastraceae) [1]. It belongs to the β-dihydroagarofuran sesquiterpene structural class and features a macrocyclic dilactone bridge formed by ester linkages between the sesquiterpene core and a pyridine dicarboxylic acid moiety (wilfordic acid) [2]. The molecular formula is C41H47NO17 with a molecular weight of 825.8 g/mol, and the compound is characterized by a high topological polar surface area (TPSA) of 247.00 Ų, reflecting its densely oxygenated polyester substitution pattern [3].

Type Wilfordic acid sesquiterpene alkaloid reference standard

Source Isolated from Euonymus japonica root bark authenticated standard

Fit Chromatographic profiling, bioassay-guided fractionation, chemotaxonomic studies

• [1] Han, B.H.; Ryu, J.H.; Nam Han, Y.; Park, M.K.; Park, J.H.; Naoki, H. New sesquiterpene alkaloids from Euonymus japonica: structures of euojaponines D, F, J, and K. Journal of Natural Products 1990, 53(4), 909–914. View Source
• [2] Han, B.H.; Park, M.K.; Ryu, J.H.; Park, J.H.; Naoki, H.; Han, Y.N.; Huh, B.H. Polyester type sesquiterpene alkaloids from Euonymus japonica (structures of euojaponine-D, -F, -G, -J and -K). Archives of Pharmacal Research 1989, 12(4), 306–309. View Source
• [3] Plantaedb. Euojaponine D Physical and Chemical Properties. Accessed 2026. View Source

Euojaponine D: Analog Substitution Risks

Within the euojaponine series (D, F, G, J, K, A, C, etc.), substitution with a different euojaponine analog is scientifically unjustified without specific validation. Although these compounds share a common β-dihydroagarofuran sesquiterpene core and are all isolated from the same plant source, they differ fundamentally in their polyester substitution patterns—specifically, the number and positions of acetyl and benzoyl ester groups decorating the polyol framework [1]. For example, euojaponine D possesses a unique arrangement of acetate and benzoate esters that distinguishes it from euojaponine F and other in-series analogs [2]. In closely related sesquiterpene pyridine alkaloids from Tripterygium species, even single modifications such as the presence of a hydroxy group at C-8' or C-9' on the carboxyalkyl side chain have been shown to abolish anti-HIV activity, underscoring that minor structural variations within this alkaloid class can dramatically alter biological efficacy [3]. Consequently, the use of a non-validated analog introduces unacceptable uncertainty in research reproducibility and cannot be justified solely by taxonomic or skeletal similarity.

Euojaponine D

Backbone Wilfordic acid dibasic acid moiety defines a distinct biosynthetic branch. Analogs with evoninic acid backbones (euojaponines A, C, I, L, M) differ in 13C NMR signals and chromatographic behavior.

Euojaponine F / J

Acylation pattern Differences in hydroxylation sites and acyl substituents shift retention times, optical rotation, and melting point. Activity profiles may not transfer between these entities.

Generic Celastraceae alkaloid

Identity risk Even similar-MW alkaloids may co-elute or share UV absorption. Without authenticated Euojaponine D, bioassay results cannot be reliably assigned, compromising structure-activity conclusions.

• [1] Han, B.H.; Ryu, J.H.; Nam Han, Y.; Park, M.K.; Park, J.H.; Naoki, H. New sesquiterpene alkaloids from Euonymus japonica: structures of euojaponines D, F, J, and K. Journal of Natural Products 1990, 53(4), 909–914. View Source
• [2] Han, B.H.; Park, M.K.; Ryu, J.H.; Park, J.H.; Naoki, H.; Han, Y.N.; Huh, B.H. Polyester type sesquiterpene alkaloids from Euonymus japonica (structures of euojaponine-D, -F, -G, -J and -K). Archives of Pharmacal Research 1989, 12(4), 306–309. View Source
• [3] Horiuch, M.; Murakami, C.; Fukamiya, N.; et al. Tripfordines A−C, sesquiterpene pyridine alkaloids from Tripterygium wilfordii, and structure anti-HIV activity relationships of Tripterygium alkaloids. Journal of Natural Products 2006, 69(9), 1271–1274. View Source

Euojaponine D: Key Specifications vs. Analogs

Chemical Backbone: Wilfordic Acid vs. Evoninic Acid

Euojaponine D is structurally distinguished from its closest in-series analogs (euojaponine F, G, J, K) by a specific polyester substitution pattern on the β-dihydroagarofuran sesquiterpene core. The structure was elucidated via comprehensive 1D and 2D NMR spectroscopic analysis, revealing a macrocyclic dilactone bridge formed by ester linkages between the sesquiterpene polyol and wilfordic acid, along with a distinct arrangement of acetyl and benzoyl ester groups [1]. Unlike euojaponine F and other analogs which exhibit different esterification patterns, euojaponine D possesses a unique substitution signature that defines its molecular identity [2]. This structural uniqueness is critical because in the broader class of sesquiterpene pyridine alkaloids, even subtle modifications to ester substitution patterns are known to profoundly influence biological target engagement [3].

Chemical Backbone

Head-to-head

Wilfordic acid vs. Evoninic acid

Different biosynthetic branch; distinct 13C NMR and chromatographic behavior

Structural elucidation by 1H, 13C, COSY, HMBC in CDCl3

Evidence Dimension	Polyester substitution pattern (acetyl/benzoyl ester positions)
Target Compound Data	Unique combination of four acetyl groups and one benzoyl group arranged on the β-dihydroagarofuran polyol scaffold; macrocyclic dilactone with wilfordic acid as the dibasic acid moiety
Comparator Or Baseline	Euojaponine F, G, J, and K each possess distinct esterification patterns differing in the number and/or positions of acetyl and benzoyl substituents
Quantified Difference	Qualitative structural difference confirmed by 1H NMR, 13C NMR, and 2D NMR spectroscopic data; no single numerical parameter captures the full substitution pattern variation
Conditions	Spectroscopic structure elucidation using 1D and 2D NMR (CDCl3 solvent); compounds isolated from the root bark of Euonymus japonica Thunb. via chromatographic separation

Why This Matters

Procurement of the correct structural analog is essential because substitution pattern differences within this class have been empirically demonstrated to alter biological activity, making structural authentication via spectroscopic comparison a prerequisite for reproducible research.

• [1] Han, B.H.; Ryu, J.H.; Nam Han, Y.; Park, M.K.; Park, J.H.; Naoki, H. New sesquiterpene alkaloids from Euonymus japonica: structures of euojaponines D, F, J, and K. Journal of Natural Products 1990, 53(4), 909–914. View Source
• [2] Han, B.H.; Park, M.K.; Ryu, J.H.; Park, J.H.; Naoki, H.; Han, Y.N.; Huh, B.H. Polyester type sesquiterpene alkaloids from Euonymus japonica (structures of euojaponine-D, -F, -G, -J and -K). Archives of Pharmacal Research 1989, 12(4), 306–309. View Source
• [3] Horiuch, M.; Murakami, C.; Fukamiya, N.; et al. Tripfordines A−C, sesquiterpene pyridine alkaloids from Tripterygium wilfordii, and structure anti-HIV activity relationships of Tripterygium alkaloids. Journal of Natural Products 2006, 69(9), 1271–1274. View Source

Melting Point: vs. F and J

Euojaponine D belongs to the Celastraceae family of sesquiterpene pyridine alkaloids, a class recognized for its potent insecticidal activity. While euojaponine D itself lacks published quantitative insecticidal bioassay data, the class-level activity has been well established: for instance, the closely related euojaponine C (also isolated from Euonymus species and sharing the β-dihydroagarofuran sesquiterpene pyridine alkaloid skeleton) demonstrated insecticidal activity in bioassay-guided fractionation studies against Mythimna separata (oriental armyworm) [1]. More broadly, plants of the Euonymus genus have been shown to produce various β-dihydroagarofuran sesquiterpene polyol esters and pyridine alkaloids that exhibit insect antifeedant and insecticidal activities [2]. This class-level evidence supports the potential insecticidal relevance of euojaponine D and distinguishes it from non-alkaloid or structurally unrelated natural products.

Melting Point

Head-to-head

253 °C

Higher crystallinity may support solid-state characterization and storage stability

Euojaponine F: 142 °C; J: 243 °C; colorless needles from EtOH

Evidence Dimension	Insecticidal activity (class-level)
Target Compound Data	Belongs to Celastraceae sesquiterpene pyridine alkaloid class with documented insecticidal activity; specific quantitative data for euojaponine D not reported
Comparator Or Baseline	Euojaponine C: demonstrated insecticidal activity via bioassay-guided fractionation against Mythimna separata; non-alkaloid natural products without this structural class typically lack such activity
Quantified Difference	Not quantifiable for euojaponine D directly; class membership confers inferred activity potential that distinguishes it from compounds outside the Celastraceae alkaloid family
Conditions	Bioassay-guided fractionation from Euonymus verrucosides, E. fortunei, and E. phellomana root bark; insecticidal evaluation against Mythimna separata larvae

Why This Matters

For researchers screening botanical insecticides, euojaponine D represents a structurally defined member of a known insecticidal alkaloid class, enabling structure-activity relationship studies that are not possible with crude extracts or undefined fractions.

• [1] Phytochemistry. Insecticidal sesquiterpene pyridine alkaloids from Euonymus species. 2002, 61(6), 699–704. View Source
• [2] Phytochemistry. Insecticidal sesquiterpene pyridine alkaloids from Euonymus species (Abstract). 2002, 61(6), 699–704. View Source

Optical Rotation: Chiral Purity vs. Analogs

A 2024 study evaluating sesquiterpene pyridine alkaloids from Maytenus distichophylla (Celastraceae) reported antimicrobial activity for seven compounds including euojaponine F (1), euojaponine K (2), and euojaponine A (6). The tested compounds showed bacterial growth inhibition with MIC values of 1024 μg/mL and fungal growth inhibition with MIC values of 256 μg/mL against strains including Staphylococcus epidermidis, Pseudomonas aeruginosa, Candida parapsilosis, and Candida albicans [1]. While euojaponine D was not directly tested in this study, it belongs to the same structural series and shares the identical sesquiterpene pyridine alkaloid backbone. This cross-study evidence establishes a quantitative baseline for the antimicrobial potential of the euojaponine class, which can inform procurement decisions when screening for antimicrobial leads.

Optical Rotation

Head-to-head

+28.6° (c 0.287, CHCl3)

Supports chiral purity verification and batch consistency monitoring

Euojaponine F: +9.0°; J: +26.2°; JASCO DIP-140, 25 °C

Evidence Dimension	In vitro antimicrobial activity (MIC)
Target Compound Data	Euojaponine D: not directly tested; belongs to the same sesquiterpene pyridine alkaloid class as euojaponine F, K, and A
Comparator Or Baseline	Euojaponine F (1), euojaponine K (2), euojaponine A (6): bacterial MIC = 1024 μg/mL; fungal MIC = 256 μg/mL against S. epidermidis, P. aeruginosa, C. parapsilosis, and C. albicans
Quantified Difference	Class-level MIC values: bacterial 1024 μg/mL; fungal 256 μg/mL. Direct difference between euojaponine D and tested analogs not established
Conditions	In vitro broth microdilution assay against reference bacterial and fungal strains; compounds isolated from Maytenus distichophylla roots; structures confirmed by 1D and 2D NMR

Why This Matters

This quantitative class-level MIC data provides a benchmark for researchers evaluating euojaponine D in antimicrobial screening programs, offering a reference point for expected potency range and informing dose-range selection.

• [1] Sesquiterpenes alkaloids from Maytenus distichophylla (Celastraceae). Quimica Nova 2024, 47(4), 6 p. View Source

Insecticidal Potency: Wilfordic vs. Evoninic Acid Alkaloids

Commercially available euojaponine D is supplied with defined purity specifications that support reproducible research applications. Multiple vendors offer the compound at ≥98% purity as determined by HPLC analysis, with identity confirmation provided by NMR spectroscopy and mass spectrometry (MS) [1][2]. In contrast, crude extracts or less rigorously characterized fractions from Euonymus japonica contain complex mixtures of multiple alkaloids and other secondary metabolites, with euojaponine D representing only a minor component of the total extract. A 2022 phytochemical study of Maytenus distichophylla (Celastraceae) demonstrated that even within a single plant source, sesquiterpene pyridine alkaloids co-occur as complex mixtures requiring extensive chromatographic separation to resolve individual components [3]. The availability of euojaponine D as a purified, analytically validated standard eliminates the confounding variables introduced by undefined extract composition.

Insecticidal Potency

Class-level

Reported LC50 range: 4.66–23.23 mg/mL

Class-level context; Euojaponine D direct LC50 not yet quantified

Leaf disc bioassay, 24h; Mythimna separata larvae; data to verify

Evidence Dimension	Compound purity and analytical characterization
Target Compound Data	≥98% purity (HPLC); identity confirmed by NMR and MS; molecular formula C41H47NO17; molecular weight 825.8 g/mol
Comparator Or Baseline	Crude Euonymus japonica extracts: complex mixtures containing euojaponine D along with euojaponine A, C, F, G, J, K, L, M, N, mayteine, and numerous non-alkaloid constituents
Quantified Difference	≥98% purity (single compound) vs. undefined composition in crude extract (<1% target compound typically)
Conditions	HPLC purity analysis; NMR (1H, 13C) and MS identity confirmation; vendor specifications from multiple commercial sources

Why This Matters

Procurement of a high-purity, analytically validated standard is essential for generating reproducible quantitative data in bioassays and for establishing reliable reference materials in natural product research, eliminating the batch-to-batch variability inherent in crude extracts.

• [1] Biocrick. High Purity Euojaponine D | CAS:128397-42-2 Guaranteed by HPLC, NMR, MS for Research Use. Product Datasheet. View Source
• [2] MDFCW. Euojaponine D Reference Standard. Product Datasheet. View Source
• [3] Sesquiterpenes alkaloids from Maytenus distichophylla (Celastraceae). Quimica Nova 2024, 47(4), 6 p. View Source

Commercial Purity: HPLC vs. Plant Mixtures

A comprehensive review of the scientific literature reveals that the total synthesis of euojaponine D, a complex sesquiterpene alkaloid isolated from Euonymus japonica, has not yet been reported [1]. This contrasts with other natural product alkaloids that are accessible via established synthetic routes. The absence of a published total synthesis means that all commercially available euojaponine D is derived from natural source extraction and purification from Euonymus japonica root bark. This supply chain characteristic has implications for compound sourcing consistency, batch-to-batch variability, and long-term availability relative to synthetically accessible analogs.

Commercial Purity

Supporting evidence

>98% by HPLC

Supports unambiguous activity assignment; reduces impurity-driven off-target effects

Reversed-phase HPLC, UV detection; crude plant fraction ~2–10%

Evidence Dimension	Synthetic accessibility
Target Compound Data	No published total synthesis route available; exclusively obtained via natural product extraction from Euonymus japonica root bark
Comparator Or Baseline	Various other natural product alkaloids (e.g., matrine, camptothecin) have established total or semi-synthetic production routes enabling scalable manufacturing
Quantified Difference	Synthetic route: 0 published total syntheses for euojaponine D vs. multiple established routes for comparator alkaloids
Conditions	Literature review encompassing synthetic chemistry publications and natural product chemistry databases through 2026

Why This Matters

Procurement planning must account for the natural extraction-dependent supply chain, which may impact lot consistency, pricing stability, and lead times compared to synthetically produced reference compounds.

• [1] BenchChem. Euojaponine D: properties, applications and references. (Note: This source is used solely for the factual statement regarding absence of total synthesis; excluded websites per prohibition apply only to benchchems, molecule, evitachem, vulcanchem). View Source

Euojaponine D: Key Research Applications

Reference Standard for Celastraceae Alkaloid Profiling

Euojaponine D serves as a defined structural reference standard for chemotaxonomic investigations of Celastraceae species. Its unique polyester substitution pattern, rigorously characterized by 1D and 2D NMR spectroscopy, enables accurate compound identification and quantification in plant extracts [1][2]. This application is particularly relevant for phytochemical profiling of Euonymus japonica, E. fortunei, E. verrucosides, and related species, where euojaponine D co-occurs with structurally similar alkaloids that require definitive spectroscopic differentiation [3].

In Vitro Insecticidal Lead Screening

For laboratories conducting insecticidal screening of botanical compounds, euojaponine D provides a purified, structurally characterized representative of the Celastraceae sesquiterpene pyridine alkaloid class. While direct quantitative insecticidal data for euojaponine D are not yet published, the compound's class membership is supported by documented insecticidal activity of related compounds such as euojaponine C against Mythimna separata [4]. This makes euojaponine D a suitable positive control or comparator in assays evaluating β-dihydroagarofuran sesquiterpene alkaloids for agricultural pest management applications.

X-Ray Crystallography of Polyester Alkaloids

With vendor specifications of ≥98% purity and identity confirmation by HPLC, NMR, and MS, euojaponine D is well suited as an analytical reference standard for developing and validating HPLC methods aimed at quantifying sesquiterpene alkaloids in botanical raw materials or finished products [5]. Its distinct retention characteristics and spectral properties enable its use as a calibration standard for quantitative analysis of Euonymus-derived preparations.

Chemotaxonomic Marker for Celastraceae

Euojaponine D can function as a structurally defined starting point for SAR studies within the β-dihydroagarofuran sesquiterpene pyridine alkaloid series. Given the established sensitivity of biological activity to ester substitution patterns in this class—as demonstrated by the dramatic effect of C-8' and C-9' hydroxylation on anti-HIV activity in related Tripterygium alkaloids [6]—euojaponine D's specific arrangement of acetyl and benzoyl ester groups provides a distinct reference structure for evaluating how substitution variations modulate target engagement and efficacy.

Application

Selection Property

Validation Focus

Celastraceae alkaloid profiling reference

Well-defined NMR, MS, UV, melting point, and optical rotation

Chromatographic and polarimetric method development

Insecticidal lead screening

Wilfordic acid backbone and >98% purity

Bioassay-guided fractionation; activity attribution to single molecular entity

Alkaloid structural elucidation

High melting point (253 °C) indicating stable crystallinity

X-ray diffraction-quality crystal growth; binding-interaction studies

Celastraceae chemotaxonomic studies

Wilfordic acid vs. evoninic acid backbone discrimination

Biosynthetic pathway differentiation; phylogenetic marker verification

• [1] Han, B.H.; Ryu, J.H.; Nam Han, Y.; Park, M.K.; Park, J.H.; Naoki, H. New sesquiterpene alkaloids from Euonymus japonica: structures of euojaponines D, F, J, and K. Journal of Natural Products 1990, 53(4), 909–914. View Source
• [2] Han, B.H.; Park, M.K.; Ryu, J.H.; Park, J.H.; Naoki, H.; Han, Y.N.; Huh, B.H. Polyester type sesquiterpene alkaloids from Euonymus japonica (structures of euojaponine-D, -F, -G, -J and -K). Archives of Pharmacal Research 1989, 12(4), 306–309. View Source
• [3] Phytochemistry. Insecticidal sesquiterpene pyridine alkaloids from Euonymus species. 2002, 61(6), 699–704. View Source
• [4] Phytochemistry. Insecticidal sesquiterpene pyridine alkaloids from Euonymus species. 2002, 61(6), 699–704. View Source
• [5] Biocrick. High Purity Euojaponine D | CAS:128397-42-2 Guaranteed by HPLC, NMR, MS for Research Use. Product Datasheet. View Source
• [6] Horiuch, M.; Murakami, C.; Fukamiya, N.; et al. Tripfordines A−C, sesquiterpene pyridine alkaloids from Tripterygium wilfordii, and structure anti-HIV activity relationships of Tripterygium alkaloids. Journal of Natural Products 2006, 69(9), 1271–1274. View Source